Cas no 37622-90-5 (Ethyl 1H-pyrazole-4-carboxylate)

Ethyl 1H-pyrazole-4-carboxylate is a versatile heterocyclic compound widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its pyrazole core structure enables diverse functionalization, making it valuable for constructing biologically active molecules. The ethyl ester group enhances solubility and reactivity, facilitating further derivatization under mild conditions. This compound exhibits high purity and stability, ensuring consistent performance in reactions such as condensations, cyclizations, and cross-coupling processes. Its compatibility with a range of reagents and conditions makes it a preferred choice for researchers developing novel active ingredients. The product is typically supplied with rigorous quality control to meet industry standards for synthetic applications.
Ethyl 1H-pyrazole-4-carboxylate structure
37622-90-5 structure
Product Name:Ethyl 1H-pyrazole-4-carboxylate
CAS No:37622-90-5
MF:C6H8N2O2
MW:140.139921188354
MDL:MFCD00010844
CID:54740
PubChem ID:142179
Update Time:2025-06-07

Ethyl 1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-pyrazolecarboxylate
    • Ethyl 4-pyarazolecarboxylate
    • Ethyl 1H-pyrazole-4-carboxylate
    • Ethyl Pyrazole-4-carboxylate
    • 4-Pyrazolecarboxylic
    • 4-Pyrazolecarboxylic Acid Ethyl Ester
    • Ethyl 1H-pyrazole-4-carboxylate hydrochloride
    • 1H-Pyrazole-4-Carboxylic Acid, Ethyl Ester
    • Pyrazole-4-carboxylic Acid Ethyl Ester
    • SY008759
    • 4-ethoxycarbonylpyrazole
    • 1H-Pyrazole-4-carboxylic acid ethyl ester
    • ethyl 1H-pyrazol-4-carboxylate
    • E0871
    • 3-Ethyl-1H-pyrazole-4-carboxylic acid anion
    • FT-0601059
    • A1-08041
    • CS-D1524
    • 37622-90-5
    • HY-100040
    • NS00030231
    • BB 0257389
    • 4-ethoxycarbonyl-1H-pyrazole
    • A6423
    • PB25908
    • PS-3638
    • Ethyl 1H-pyrazole-4-carboxylate;Ethyl pyrazole-4-carboxylate;4-Ethoxycarbonylpyrazole
    • F1905-7158
    • ETHYL-4-PYRAZOLECARBOXYLATE
    • STR08196
    • ethyl 4-pyrazole carboxylate
    • Ethyl 1 H-pyrazole-4-carboxylate
    • ethyl4-pyrazolecarboxylate
    • CHEMBL4461273
    • Ethyl 4-pyrazolecarboxylate, 99%
    • Z975817026
    • BP-12629
    • W-202545
    • BCP21101
    • GOJ
    • SCHEMBL369224
    • AM20100002
    • ethyl 1~{H}-pyrazole-4-carboxylate
    • DTXSID40191062
    • MFCD00010844
    • EN300-93017
    • 4-(ethoxycarbonyl)pyrazole
    • 1H-pyrazol-4-carboxylic acid ethyl ester
    • AKOS005174209
    • ethyl-1h-pyrazole-4-carboxylate
    • AC-5977
    • Ethyl pyrazole-4-carboxylate,98%
    • BBL104305
    • STL412483
    • ALBB-013464
    • DB-180878
    • DB-005430
    • MDL： MFCD00010844
    • Inchi： 1S/C6H8N2O2/c1-2-10-6(9)5-3-7-8-4-5/h3-4H,2H2,1H3,(H,7,8)
    • InChI Key： KACZQOKEFKFNDB-UHFFFAOYSA-N
    • SMILES： O(C(C1C=NNC=1)=O)CC

Computed Properties

  • Exact Mass: 140.05900
  • Monoisotopic Mass: 140.058578
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.4
  • Topological Polar Surface Area: 55

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.2850 (rough estimate)
  • Melting Point: 76.0 to 80.0 deg-C
  • Boiling Point: 140°C/3mmHg(lit.)
  • Flash Point: 138-140℃/3mm
  • Refractive Index: 1.5010 (estimate)
  • Solubility: Miscible with acetone.
  • PSA: 54.98000
  • LogP: 0.58640

Ethyl 1H-pyrazole-4-carboxylate Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S37/39
  • Risk Phrases：R36/37/38
  • HazardClass：IRRITANT
  • Storage Condition：Store at room temperature

Ethyl 1H-pyrazole-4-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 1H-pyrazole-4-carboxylate Pricemore >>

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Ethyl 1H-pyrazole-4-carboxylate Production Method

Production Method 1

80-11-5 80-11-5
623-47-2 623-47-2
37622-90-5 37622-90-5
88529-79-7 88529-79-7
5932-27-4 5932-27-4
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ,  Water
1.2 Solvents: Dimethylformamide
1.3 Solvents: Diethyl ether ;  15 min, 25 °C
1.4 Reagents: Acetic acid
Reference
Laboratory-Scale Membrane Reactor for the Generation of Anhydrous Diazomethane
Dallinger, Doris; Pinho, Vagner D.; Gutmann, Bernhard; Kappe, C. Oliver, Journal of Organic Chemistry, 2016, 81(14), 5814-5823

Ethyl 1H-pyrazole-4-carboxylate Raw materials

Ethyl 1H-pyrazole-4-carboxylate Preparation Products

Ethyl 1H-pyrazole-4-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:37622-90-5)Ethyl 1H-pyrazole-4-carboxylate
Order Number:A6423
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):247.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:37622-90-5)Ethyl 1H-pyrazole-4-carboxylate
A6423
Purity:99%
Quantity:500g
Price ($):247.0
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